Cas no 13096-98-5 (6-Chloro-5-methoxy-1h-indazole)

6-Chloro-5-methoxy-1H-indazole is a heterocyclic organic compound featuring an indazole core substituted with chloro and methoxy functional groups at the 6- and 5-positions, respectively. This structure imparts unique reactivity and versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the methoxy moiety contributes to electronic modulation and solubility. Its well-defined molecular framework is advantageous for developing bioactive compounds, particularly in kinase inhibitor research and medicinal chemistry applications. High purity and stability under standard conditions ensure reliable performance in synthetic workflows. The compound’s distinct substitution pattern also facilitates regioselective modifications for tailored molecular design.

6-Chloro-5-methoxy-1h-indazole structure

13096-98-5 structure

Product Name:6-Chloro-5-methoxy-1h-indazole

CAS No:13096-98-5

MF:C₈H₇ClN₂O

MW:182.60698056221

MDL:MFCD20923428

CID:2170010

PubChem ID:72207409

Update Time:2025-06-07

6-Chloro-5-methoxy-1h-indazole Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-5-methoxy-1h-indazole
- 6-Chloro-5-methoxy indazole
- CS-0050219
- MFCD20923428
- AKOS027251263
- DB-242758
- 6-chloro-5-methoxy-2H-indazole
- SY100053
- P12871
- AS-51525
- 13096-98-5
- DTXSID501305292
- PB21057
- 1H-Indazole, 6-chloro-5-methoxy-
- MDL： MFCD20923428
- Inchi： 1S/C8H7ClN2O/c1-12-8-2-5-4-10-11-7(5)3-6(8)9/h2-4H,1H3,(H,10,11)
- InChI Key： CHLRRKUDPILWJN-UHFFFAOYSA-N
- SMILES： ClC1=CC2=C(C=NN2)C=C1OC

Computed Properties

Exact Mass: 182.0246905g/mol
Monoisotopic Mass: 182.0246905g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 37.9Å²

Experimental Properties

Density: 1.393±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 177 ºC
Solubility: Very slightly soluble (0.31 g/l) (25 º C),

6-Chloro-5-methoxy-1h-indazole Pricemore >>

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